Cas no 137301-93-0 (3-amino-1,1,1-trifluoro-3-methylbutan-2-ol)

• Product Name: 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol
• CAS No: 137301-93-0
• MF: C₅H₁₀F₃NO
• MW: 157.134212017059
• MDL: MFCD20714835
• CID: 3716086
• PubChem ID: 19936550
• Update Time: 2025-05-19

3-amino-1,1,1-trifluoro-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-amino-1,1,1-trifluoro-3-methyl-, (±)-
• 2-Butanol, 3-amino-1,1,1-trifluoro-3-methyl-
• 3-Amino-1,1,1-trifluoro-3-methylbutan-2-ol
• AKOS017530235
• SCHEMBL4436240
• F1913-0549
• 3-Amino-1,1,1-trifluoro-3-methyl-butanol-2
• MFCD20714835
• NJBGWLOACYNJPC-UHFFFAOYSA-N
• 137301-93-0
• EN300-344764
• 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol

• MDL： MFCD20714835
• Inchi： 1S/C5H10F3NO/c1-4(2,9)3(10)5(6,7)8/h3,10H,9H2,1-2H3
• InChI Key： NJBGWLOACYNJPC-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(O)C(N)(C)C

Computed Properties

• Exact Mass: 157.07144843Da
• Monoisotopic Mass: 157.07144843Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol

Introduction to 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol (CAS No. 137301-93-0) and Its Applications in Modern Chemical Biology

3-amino-1,1,1-trifluoro-3-methylbutan-2-ol, identified by the chemical compound identifier CAS No. 137301-93-0, is a fluorinated amino alcohol that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features including a trifluoromethyl group and an amino functional group, exhibits a range of properties that make it a valuable intermediate in the synthesis of biologically active molecules. The presence of fluorine atoms in its structure contributes to enhanced metabolic stability and binding affinity, which are critical factors in drug design.

The trifluoromethyl group is a key structural motif in many pharmaceuticals due to its ability to modulate the electronic properties of adjacent functional groups, thereby influencing the pharmacokinetic and pharmacodynamic profiles of drug candidates. In particular, compounds containing trifluoromethyl groups often exhibit improved lipophilicity and resistance to metabolic degradation, making them attractive for the development of novel therapeutics. The amino group in 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol provides a site for further functionalization, allowing for the construction of more complex molecular architectures.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol, making it more accessible for research applications. Modern methodologies, such as transition-metal-catalyzed reactions and enantioselective synthesis, have been employed to achieve high yields and enantiopurity, which are essential for pharmaceutical development. These techniques not only improve the scalability of production but also enhance the overall quality of the compound.

In the realm of drug discovery, 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol has been utilized as a building block in the synthesis of various bioactive compounds. Its structural framework is well-suited for the development of molecules targeting neurological disorders, inflammatory diseases, and infectious diseases. For instance, fluorinated amino alcohols have shown promise as inhibitors of enzymes involved in pathogenic processes. The ability to fine-tune the electronic and steric properties of these compounds through structural modifications allows researchers to optimize their biological activity.

One particularly notable application of 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol is in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in cancer and other diseases. By incorporating fluorinated amino alcohols into kinase inhibitors, researchers can enhance binding affinity and selectivity against target enzymes. This has led to the discovery of several lead compounds that are currently undergoing further investigation in clinical trials.

The role of fluorine atoms in modulating drug properties extends beyond simple electronic effects. Fluorine can also influence hydrogen bonding interactions and solubility profiles of molecules. These factors are critical for determining the bioavailability and efficacy of drugs. As such, 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol represents an important tool for medicinal chemists seeking to develop next-generation therapeutics.

Another area where 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol has shown utility is in the synthesis of peptidomimetics. Peptides are short chains of amino acids that play numerous roles in biological processes. However, their susceptibility to enzymatic degradation limits their therapeutic potential. By replacing certain peptide bonds with non-peptide analogs derived from fluorinated amino alcohols, researchers can create more stable and orally bioavailable molecules with similar biological activity.

The growing interest in fluorinated compounds is also driven by their potential advantages in diagnostic imaging. Fluorine-labeled molecules are widely used in positron emission tomography (PET) scans due to their high metabolic stability and favorable pharmacokinetic properties. 3-amino-1,1,1-trifluoro-3-methylbutan-2-ol can serve as a precursor for synthesizing fluorine-containing probes that aid in disease detection and monitoring.

In conclusion, 3-amino - 1 , 1 , 1 - trif luoro - 3 - me thylbu tan - 2 - ol ( CAS No . 137301 - 93 - 0 ) is a prom ise comp ou nd with se veral ap plica tions i n che mical bi ology an d pha rma ceu tical re sea rch . Its unique structu ral featu res an d func tional gro ups make it a valuable interme diate for sy nthesiz ing bioactive m olec ules . With conti nu ing advanc ements i n sy nthetic meth odolo gies an d our un derstan ding o f flu ori ne - contai ning com poun ds , thi s comp ou nd is poised to play a significant role i n future drug disco very an d de velop m ent.